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Introduction

Hexanitrobenzene (HNB) is a powerful high-density explosive and a fascinating molecule
within the field of energetic materials.[1] Its structure is characterized by a central benzene ring
where all six hydrogen atoms are substituted with nitro groups (-NO3), leading to the chemical
formula CeNeO12.[1][2] This complete nitration results in exceptional explosive power, placing it
among the most energetic organic explosives known.[3] However, its synthesis is challenging,
and the final compound exhibits sensitivities that have limited its practical application.[3][4] This
guide provides an in-depth review of the history, discovery, experimental synthesis, and
physicochemical properties of Hexanitrobenzene.

History and Discovery

The concept of Hexanitrobenzene has been of interest since the development of nitroaromatic
explosives like Trinitrotoluene (TNT).[5][6] However, the direct and complete nitration of
benzene to HNB is considered practically impossible because the electron-withdrawing nature
of nitro groups deactivates the aromatic ring, hindering further electrophilic substitution.[1][7]

A synthetic route was first proposed in Germany during World War Il, intended for semi-
industrial scale manufacturing.[1][7][8] This method involved a multi-step process starting from
1,3,5-trinitrobenzene (TNB).[9] Despite this early theoretical groundwork, the first successful,
verifiable synthesis of Hexanitrobenzene was not reported until decades later.[3] The primary
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challenge remained the development of a synthetic pathway that could overcome the high
deactivation of the benzene ring by multiple nitro groups. The breakthrough came with methods
that did not rely on direct nitration of a heavily nitrated benzene core, but rather the
transformation of a different functional group, the amino group, into a nitro group on an already
penta-nitrated ring.[1][2][7][8]

Physicochemical and Explosive Properties

Hexanitrobenzene is a yellow or brown crystalline solid.[1][8] Its high density and oxygen
balance contribute to its formidable explosive characteristics. Although it is a benchmark for
high-energy materials, it is noted for its moderate sensitivity to light and instability in moist air,
which are significant drawbacks for practical use.[1][3][8]

Quantitative Data Summary

The key properties of Hexanitrobenzene are summarized in the table below for easy
comparison.
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Property Value Citations
Chemical Formula CeNeO12 [1112][8]
Molar Mass 348.10 g/mol [1][10]
Appearance Yellow or brown powdered 7]
crystals
Density 1.985 g/cm3 [1]8]
Crystal Density 2.01 g/cm3 [1][8]
Melting Point 256 to 264 °C (decomposes) [11[7118]
Detonation Velocity 9,340 m/s [118111]
Relative Effectiveness (RE) 1.80 [11[7711]
Chapman-Jouget Pressure 43 GPa [1]8]
Heat of Formation 17.48 kJ/mol [8]
Shock Sensitivity None [11[71[8]
Friction Sensitivity None [11[7118]

Synthesis of Hexanitrobenzene

The synthesis of HNB is a complex and hazardous process that requires specialized equipment

and handling of dangerous reagents. Several pathways have been developed, with the most

common modern method involving the oxidation of pentanitroaniline.

Primary Synthesis: Oxidation of Pentanitroaniline

The most widely cited method for preparing HNB is the oxidation of the amine group of

pentanitroaniline.[1][2][7][8] This process utilizes a powerful oxidizing agent in a strong acid

medium.

The following protocol is adapted from U.S. Patent 4,262,148.[5]
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Dissolution: Dissolve 1.0 g of pentanitroaniline in 50 mL of fuming sulfuric acid (containing
20% free SOs).[5]

Cooling: Cool the resulting solution to 5°C in an ice bath.[5]

Oxidant Addition: Slowly add 5 mL of 98% hydrogen peroxide (H202) to the solution. The
temperature must be carefully controlled and kept below 30°C during this exothermic
addition.[5]

Reaction: Stir the solution at a constant temperature of 25-30°C for 24 hours. The reaction
vessel must be protected from atmospheric moisture with a drying tube.[4][5]

Precipitation: After 24 hours, cool the reaction mixture to 0°C for 1 hour to precipitate the
product.[5]

Filtration: Collect the precipitated Hexanitrobenzene by filtration through a sintered glass
funnel.[5]

Washing: Wash the crude product with concentrated sulfuric acid.[5]

Extraction (Optional): Additional product can be recovered by extracting the filtrate with
methylene chloride. Note: These extracts should be processed immediately and not stored.

[5]

Purification: The final product can be purified by careful sublimation under moisture-free
conditions.[4]
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Experimental Workflow: Oxidation of Pentanitroaniline
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Workflow for the synthesis of HNB from Pentanitroaniline.

Alternative Historical Synthesis Routes
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Other, more complex synthesis pathways have been described, reflecting the historical
challenges in producing HNB.

This route starts with 1,3,5-trinitrobenzene (TNB) and proceeds through a series of reduction,

nitration, and oxidation steps.[1][2][7]
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German WWII Proposed Synthesis Pathway
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Proposed multi-step synthesis of HNB during WWII.

Another multi-step process begins with the common military explosive Trinitrotoluene (TNT).[4]
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Synthesis Pathway from TNT
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Logical relationship for the synthesis of HNB starting from TNT.
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Applications and Limitations

Despite its impressive energetic properties, HNB has not been used in any production
explosives.[1][8] This is primarily due to its aforementioned sensitivity to light and moisture,
which leads to poor storage stability and handling safety concerns.[1][4][9] Its hygroscopic
nature can result in hydrolysis to compounds like pentanitrophenol.[9]

However, HNB has found niche applications. It is used as a precursor chemical in one of the
production methods for 1,3,5-triamino-2,4,6-trinitrobenzene (TATB), another important and
highly stable explosive.[1][7][8] Additionally, HNB has been used experimentally as a gas
source for explosively pumped gas dynamic lasers.[1][7] For this application, its explosion
products (CO2 and N2) are a simple mixture ideal for simulating gas dynamic processes.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the History, Synthesis, and
Properties of Hexanitrobenzene (HNB)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172732#history-and-discovery-of-hexanitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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